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Compound of Interest

Compound Name: Trihydro(tetrahydrofuran)boron-d3

Cat. No.: B15555618 Get Quote

Essential Safety and Handling Guide for
Trihydro(tetrahydrofuran)boron-d3
Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the handling and disposal of

Trihydro(tetrahydrofuran)boron-d3, a deuterated analog of Borane-tetrahydrofuran complex.

The safety precautions for the deuterated compound are identical to those for the non-

deuterated form. This document is intended to supplement, not replace, your institution's

standard operating procedures and a thorough review of the Safety Data Sheet (SDS).

Immediate Safety Information
Trihydro(tetrahydrofuran)boron-d3 is a highly flammable and water-reactive compound that

may form explosive peroxides upon storage.[1][2] It is crucial to handle this reagent under an

inert atmosphere, away from ignition sources and water.[3][4][5]

Emergency Contact: In case of an emergency, immediately contact your institution's

Environmental Health and Safety (EHS) office and follow their established protocols.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling

Trihydro(tetrahydrofuran)boron-d3. The following table summarizes the required PPE.
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Body Part
Personal Protective

Equipment

Specifications and

Regulations

Eyes/Face
Safety Goggles and Face

Shield

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[3]

Skin
Flame-Resistant Lab Coat and

Impervious Gloves

Wear fire/flame resistant and

impervious clothing.[4] Gloves

must be inspected prior to use

and satisfy EU Directive

89/686/EEC and the standard

EN 374.[4]

Respiratory
Chemical Fume Hood or

Respirator

All handling should occur in a

well-ventilated area, preferably

a chemical fume hood.[6] If

exposure limits are exceeded,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of this reagent. The following workflow

outlines the key steps from preparation to temporary storage.
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Preparation

Handling

Cleanup & Storage

1. Prepare Work Area
- Ensure fume hood is certified.

- Remove all flammables and water sources.
- Post warning signs.

2. Don PPE
- Wear specified eye/face, skin, and respiratory protection.

3. Assemble Materials
- Obtain reagent, inert gas supply, and necessary glassware.

- Have quenching and spill materials ready.

4. Establish Inert Atmosphere
- Purge reaction vessel with nitrogen or argon.

5. Transfer Reagent
- Use syringe or cannula techniques.

- Ground and bond all equipment to prevent static discharge.

6. Perform Reaction
- Monitor reaction closely.

- Maintain inert atmosphere and temperature control.

7. Quench Excess Reagent
- Slowly add to a suitable solvent (e.g., isopropanol).

- Control temperature with an ice bath.

8. Dispose of Waste
- Segregate waste streams (solid vs. liquid).

- Label waste containers clearly.

9. Store Unused Reagent
- Store in a cool, dry, well-ventilated area.

- Keep under an inert atmosphere and away from incompatibles.

Click to download full resolution via product page

Caption: Step-by-step workflow for handling Trihydro(tetrahydrofuran)boron-d3.
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Disposal Plan
Proper disposal of Trihydro(tetrahydrofuran)boron-d3 and associated waste is critical to

ensure safety and environmental compliance.

Waste Streams:

Unused Reagent and Contaminated Solutions:

Quenching: Excess or unreacted Trihydro(tetrahydrofuran)boron-d3 must be quenched

before disposal. A recommended method is the slow addition of the borane solution to a

stirred, cooled (ice bath) flask containing an alcohol such as isopropanol. The reaction can

be vigorous, so the addition must be controlled carefully.

Collection: Collect the quenched solution in a clearly labeled hazardous waste container.

Contaminated Solid Waste:

Collection: All solid materials that have come into contact with

Trihydro(tetrahydrofuran)boron-d3, such as gloves, absorbent pads, and glassware,

should be collected in a separate, clearly labeled hazardous waste container.

Treatment: Do not attempt to decontaminate solid waste with water.[6]

Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name, and the associated hazards (Flammable, Water-Reactive).

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.

Regulatory Compliance:

All waste disposal must be conducted in accordance with local, state, and federal

regulations.[7]
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Consult your institution's EHS department for specific guidance on waste stream

management and disposal procedures. Chemical waste generators are responsible for the

correct classification and disposal of their waste.[3][5]

Spill and Emergency Procedures
Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with a dry, inert absorbent material such as sand,

earth, or vermiculite.[6]

Do NOT use water or combustible materials.[6]

Using non-sparking tools, collect the absorbed material into a loosely-covered container for

disposal.[6][8]

Ventilate the area and wash the spill site once the material is removed.

Major Spills:

Evacuate the area immediately and alert others.

Contact your institution's emergency response team and EHS department.

Provide them with the location and nature of the spill.

Do not attempt to clean up a major spill without specialized training and equipment.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.[3][6]
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Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA44188AD&productDescription=BORANE-D_3+1M+IN+THF+PKGD+50ML&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA44188AD&productDescription=BORANE-D_3+1M+IN+THF+PKGD+50ML&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b15555618?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/34700.pdf
https://www.echemi.com/products/pd180521137022-borane-tetrahydrofuran-complex.html
https://www.fishersci.com/store/msds?partNumber=AA44188AD&productDescription=BORANE-D_3+1M+IN+THF+PKGD+50ML&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/borane-tetrahydrofuran-complex.pdf
https://www.fishersci.com/store/msds?partNumber=AC175081000&productDescription=BORANE-TETRAHYDROFURAN+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://static.cymitquimica.com/products/54/pdf/sds-OR52063.pdf
https://datasheets.scbt.com/sc-252510.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL13961~~PDF~~MTR~~CGV4~~EN~~2025-10-29%2002:29:51~~Borane-tetrahydrofuran%20complex%20%201M%20solution%20in%20THF~~
https://www.benchchem.com/product/b15555618#personal-protective-equipment-for-handling-trihydro-tetrahydrofuran-boron-d3
https://www.benchchem.com/product/b15555618#personal-protective-equipment-for-handling-trihydro-tetrahydrofuran-boron-d3
https://www.benchchem.com/product/b15555618#personal-protective-equipment-for-handling-trihydro-tetrahydrofuran-boron-d3
https://www.benchchem.com/product/b15555618#personal-protective-equipment-for-handling-trihydro-tetrahydrofuran-boron-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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